Cas no 7387-55-5 ((5alpha)-3-methoxy-17-methyl-4,5-epoxymorphinan-14-ol)
7387-55-5 structure
Product Name:(5alpha)-3-methoxy-17-methyl-4,5-epoxymorphinan-14-ol
CAS No:7387-55-5
MF:C18H23NO3
MW:301.380125284195
CID:1762639
PubChem ID:5492912
Update Time:2025-04-21
(5alpha)-3-methoxy-17-methyl-4,5-epoxymorphinan-14-ol Chemical and Physical Properties
Names and Identifiers
-
- (5alpha)-3-methoxy-17-methyl-4,5-epoxymorphinan-14-ol
- 4,5-.alpha.-Epoxy-3-methoxy-17-methylmorphinan-14-ol
- Morphinan-14-ol, 4,5-.alpha.-epoxy-3-methoxy-17-methyl-
- (4R,4aS,7aS,12bS)-9-methoxy-3-methyl-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-ol
- 4,5-alpha-Epoxy-3-methoxy-17-methylmorphinan-14-ol
- SCHEMBL18457629
- BRN 0623758
- Morphinan-14-ol, 4,5-alpha-epoxy-3-methoxy-17-methyl-
- 7387-55-5
- RAM-306
- DTXSID90224455
-
- Inchi: 1S/C18H23NO3/c1-19-9-8-17-14-4-3-7-18(17,20)13(19)10-11-5-6-12(21-2)16(22-14)15(11)17/h5-6,13-14,20H,3-4,7-10H2,1-2H3/t13-,14+,17-,18-/m1/s1
- InChI Key: RTSADQCTRAIWTC-LTCOOKNTSA-N
- SMILES: O1C2=C(C=CC3C[C@@H]4[C@@]5(CCC[C@H]1[C@@]5(C=32)CCN4C)O)OC
Computed Properties
- Exact Mass: 301.16789
- Monoisotopic Mass: 301.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 454.8°C at 760 mmHg
- Flash Point: 228.9°C
- Refractive Index: 1.646
- PSA: 41.93
(5alpha)-3-methoxy-17-methyl-4,5-epoxymorphinan-14-ol Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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